Cas no 100991-85-3 (1,4-Butanediamine,N,N'-bis(2-chloroethyl)-N,N'-dimethyl- (9CI))

• Product Name: 1,4-Butanediamine,N,N'-bis(2-chloroethyl)-N,N'-dimethyl- (9CI)
• CAS No: 100991-85-3
• MF: C₁₀H₂₂Cl₂N₂
• MW: 241.201080799103
• CID: 208240
• PubChem ID: 58138
• Update Time: 2025-04-19

1,4-Butanediamine,N,N'-bis(2-chloroethyl)-N,N'-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine,N,N'-bis(2-chloroethyl)-N,N'-dimethyl- (9CI)
• N,N'-bis(2-chloroethyl)-N,N'-dimethylbutane-1,4-diamine
• N,N'-Bis(2-chloroethyl)-N,N'-dimethyl-1,4-butanediamine
• DTXSID20143605
• BRN 1750716
• 1,4-BUTANEDIAMINE, N,N'-BIS(2-CHLOROETHYL)-N,N'-DIMETHYL-
• 100991-85-3

• Inchi： 1S/C10H22Cl2N2/c1-13(9-5-11)7-3-4-8-14(2)10-6-12/h3-10H2,1-2H3
• InChI Key： PKPVVXDHYPNNCB-UHFFFAOYSA-N
• SMILES： ClCCN(C)CCCCN(C)CCCl

Computed Properties

• Exact Mass: 240.11626
• Monoisotopic Mass: 240.116004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• XLogP3: 2.2

Experimental Properties

• Density: 1.044
• Boiling Point: 246.7°C at 760 mmHg
• Flash Point: 103°C
• Refractive Index: 1.479
• PSA: 6.48
• LogP: 2.10780